N-[(3,5-dibromophenyl)methyl]cyclopropanamine

• Molecular Formula: C10H11Br2N
• Molecular Weight: 305.01 g/mol
• IUPAC Name: N-[(3,5-dibromophenyl)methyl]cyclopropanamine
• InChI: InChI=1S/C10H11Br2N/c11-8-3-7(4-9(12)5-8)6-13-10-1-2-10/h3-5,10,13H,1-2,6H2
• InChI Key: IPLZRQGJJDZJIZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NCC2=CC(=CC(=C2)Br)Br

Description

N-[(3,5-dibromophenyl)methyl]cyclopropanamine is a useful research compound. Its molecular formula is C10H11Br2N and its molecular weight is 305.01 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3,5-Dibromobenzaldehyde (1 eq.), cyclopropylamine (2 eq.) and magnesium sulfate (1 eq.) were stirred in dichloromethane (0.1 M) for 20 h. The insolubles were then removed via filtration through a pad of celite and washed further with dichloromethane. The filtrate was concentrated in vacuo to afford the crude imine which was then immediately re-taken up in MeOH (0.1 M). To this solution was added sodium borohydride (5 eq.) portionwise and the resulting mixture was stirred at RT for 4 h. The reaction was quenched with 1 N aq. HCl, neutralized with 1 N aq. NaOH and extracted with ether. The combined organic extracts were then washed further with water and brine, dried over MgSO4, and filtered. Concentration of the filtrate in vacuo afforded the title compound as a pale yellow oil.